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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzoic acid

Cat. No.: B1284041 Get Quote

An In-depth Technical Guide to the Safety Profile of 2-Bromo-4-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2-
Bromo-4-hydroxybenzoic acid (CAS No. 28547-28-6). The information is compiled for

professionals in research and development who may handle this compound. Due to the limited

publicly available toxicological data for this specific isomer, this guide also incorporates

standardized methodologies for assessing the known hazards associated with this chemical.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Bromo-4-hydroxybenzoic acid is

presented below. These properties are essential for understanding its behavior and for

designing appropriate handling and storage protocols.
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Property Value

Molecular Formula C₇H₅BrO₃

Molecular Weight 217.02 g/mol

CAS Number 28547-28-6

Appearance Solid

IUPAC Name 2-bromo-4-hydroxybenzoic acid

Synonyms Benzoic acid, 2-bromo-4-hydroxy-

Boiling Point 206-208 °C

Hazard Identification and GHS Classification
The primary source of hazard information for 2-Bromo-4-hydroxybenzoic acid comes from

the ECHA C&L Inventory.[1] The compound is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictograms:

Corrosion: For serious eye damage.

Exclamation Mark: For respiratory tract irritation.

Signal Word: Danger[1]

The GHS classification process involves a systematic evaluation of available data to determine

the intrinsic hazards of a chemical.[2][3] This process is crucial for communicating hazard
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information to users through labels and Safety Data Sheets (SDS).[4]

Data Collection & Evaluation

Hazard Classification

Hazard Communication

Step 1: Data Identification
(in vivo, in vitro, QSAR, etc.)

Step 2: Data Evaluation
(Reliability & Relevance Assessment)

Physical Hazards

Apply GHS Criteria

Health Hazards
(e.g., Eye Damage, STOT)

Apply GHS Criteria

Environmental Hazards

Apply GHS Criteria

Label Elements
(Pictogram, Signal Word, Statements)

Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: GHS Classification and Communication Workflow.

Toxicological Information
Detailed toxicological studies specifically for 2-Bromo-4-hydroxybenzoic acid are not widely

available in the public domain. The hazard classifications indicate that the primary concerns are

severe eye damage and respiratory irritation upon single exposure.[1]
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Serious Eye Damage
The classification "Causes serious eye damage" (H318) suggests that contact with this

chemical can cause irreversible damage to the eye.[1] This is a more severe classification than

eye irritation.

Respiratory Irritation
The classification "May cause respiratory irritation" (H335) indicates that inhalation of the dust

or aerosol of this compound may lead to irritation of the respiratory tract.[1]

Experimental Protocols for Hazard Assessment
While specific experimental data for 2-Bromo-4-hydroxybenzoic acid is limited, standardized

protocols from the Organisation for Economic Co-operation and Development (OECD) are

used to determine these hazardous properties.

Assessment of Serious Eye Damage/Irritation
The potential for a chemical to cause serious eye damage is typically assessed using a tiered

or sequential testing strategy to minimize animal testing.[5][6]

Methodology: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

This guideline describes an in vivo test, typically using albino rabbits.[7][8]

Initial Considerations: A weight-of-the-evidence analysis is performed on all existing data.[5]

[6] Substances known to be corrosive or severely irritating are not tested in animals.[5][6]

Initial Test: A single dose of the test substance is applied to the conjunctival sac of one eye of

a single animal. The other eye serves as a control.[7][8]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye irritation is evaluated by scoring lesions of the conjunctiva, cornea, and iris.[8]

Confirmatory Test: If a severe effect is not observed, the response is confirmed using up to

two additional animals.[7]
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Alternative Methods: OECD Test Guideline 496 (In Vitro Test)

To reduce reliance on animal testing, in vitro methods using reconstructed human cornea-like

epithelium (RhCE) models are available.[9]

Principle: The test chemical is applied to the surface of the RhCE tissue model.[9]

Endpoint: The endpoint is a measure of cell viability, typically using a colorimetric assay

(e.g., MTT assay).

Classification: The reduction in cell viability is used to classify the chemical's eye irritation

potential.[9]
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Caption: Tiered Experimental Workflow for Eye Hazard Assessment.
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Assessment of Respiratory Irritation
There is no single, validated guideline for respiratory irritation that is analogous to the skin or

eye irritation tests. However, in vitro methods using human cell lines or reconstructed tissue

models are emerging as valuable tools.[10][11]

Methodology: In Vitro Respiratory Models

Test Systems: Human bronchial epithelial cell lines (e.g., BEAS-2B) or 3D reconstructed

human airway tissue models (e.g., MucilAir™) are used.[10][12][13][14]

Exposure: Cells are exposed to the test chemical, often as a vapor or aerosol at the air-liquid

interface (ALI), to mimic inhalation exposure.[10][14]

Endpoints: A variety of endpoints are measured to assess toxicity, including:

Cell Viability: To determine cytotoxicity.[10][12]

Inflammatory Markers: Measurement of cytokine release (e.g., IL-6, IL-8) as an indicator of

an inflammatory response.[12][13]

Barrier Integrity: For 3D models, transepithelial electrical resistance (TEER) can be

measured to assess damage to the epithelial barrier.[10]

Safe Handling and First Aid
Given the GHS classification, stringent safety protocols are required when handling 2-Bromo-
4-hydroxybenzoic acid.

Engineering Controls:

Use in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

of dust.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear impervious gloves and a lab coat.

Respiratory Protection: If dust generation is unavoidable, use a certified particulate

respirator.

First Aid Measures:

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In Case of Inhalation: Remove from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

In Case of Skin Contact: Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.

In Case of Ingestion: Do NOT induce vomiting. Get medical aid.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents.[15]

Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations. Do

not allow the product to enter drains.

Conclusion
The available data for 2-Bromo-4-hydroxybenzoic acid indicates that it is a hazardous

substance that poses a significant risk of serious eye damage and respiratory irritation. While

detailed toxicological studies for this specific compound are lacking, the GHS classification

necessitates stringent safety precautions. Professionals handling this chemical should adhere

to the recommended safety protocols and use appropriate personal protective equipment. The
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experimental methodologies outlined provide a framework for how such hazards are assessed

and underscore the importance of in vitro alternatives in modern toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1284041#2-bromo-4-hydroxybenzoic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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